Cas no 102042-18-2 (Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI))
102042-18-2 structure
Product Name:Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI)
CAS No:102042-18-2
MF:C35H50O8
MW:598.766711711884
CID:153359
PubChem ID:6438918
Update Time:2025-04-19
Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI)
- LogP
- LL-F28249γ
- LL-F28249 gamma
- (4S,4'S,5'S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-4',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
- Milbemycin B, 28-deoxy-6-28-epoxy-23-hydroxy-25-(1-methyl-1-propenyl)-
- LL-F 28249gamma
- 102042-18-2
-
- Inchi: 1S/C35H50O8/c1-8-22(4)30-24(6)29(36)18-34(43-30)17-27-16-26(42-34)13-12-21(3)14-20(2)10-9-11-25-19-40-32-31(39-7)23(5)15-28(33(37)41-27)35(25,32)38/h8-12,15,20,24,26-32,36,38H,13-14,16-19H2,1-7H3/b10-9+,21-12+,22-8+,25-11+/t20-,24-,26+,27-,28?,29-,30+,31+,32+,34?,35+/m0/s1
- InChI Key: RMCUZOFMWLMCCE-SAFDFRNMSA-N
- SMILES: O1[C@H](/C(=C/C)/C)[C@@H](C)[C@H](CC21C[C@@H]1C[C@@H](CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=CC(C(=O)O1)[C@@]43O)OC)O2)O |c:17,25,t:23|
Computed Properties
- Exact Mass: 598.350569g/mol
- Monoisotopic Mass: 598.350569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 43
- Rotatable Bond Count: 2
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 598.8g/mol
- XLogP3: 3.8
- Topological Polar Surface Area: 104Ų
Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
102042-18-2 (Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-[(1E)-1-methyl-1-propenyl]-, (6R,23S,25S)-(9CI)) Related Products
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